Cas no 58812-64-9 (2-methyl-2-4-(propan-2-yl)phenyloxirane)
2-methyl-2-4-(propan-2-yl)phenyloxirane Chemical and Physical Properties
Names and Identifiers
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- Oxirane, 2-methyl-2-[4-(1-methylethyl)phenyl]-
- 2-methyl-2-(4-propan-2-ylphenyl)oxirane
- 2-methyl-2-4-(propan-2-yl)phenyloxirane
- DTXSID10734465
- AKOS012068273
- 58812-64-9
- 2-Methyl-2-[4-(propan-2-yl)phenyl]oxirane
- EN300-1847615
-
- Inchi: 1S/C12H16O/c1-9(2)10-4-6-11(7-5-10)12(3)8-13-12/h4-7,9H,8H2,1-3H3
- InChI Key: UDEBMGYBPAROIT-UHFFFAOYSA-N
- SMILES: O1CC1(C)C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
2-methyl-2-4-(propan-2-yl)phenyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847615-0.05g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-0.1g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-0.25g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-0.5g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-1g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-2.5g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-5g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 5g |
$1614.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-10g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 10g |
$2393.0 | 2023-09-19 | ||
| Enamine | EN300-1847615-1.0g |
2-methyl-2-[4-(propan-2-yl)phenyl]oxirane |
58812-64-9 | 1g |
$0.0 | 2023-06-07 |
2-methyl-2-4-(propan-2-yl)phenyloxirane Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-methyl-2-4-(propan-2-yl)phenyloxirane
Introduction to 2-Methyl-2-[4-(Propan-2-Yl)Phenyl]Oxirane (CAS No. 58812-64-9)
2-Methyl-2-[4-(Propan-2-Yl)Phenyl]Oxirane, commonly referred to by its CAS number CAS No. 58812-64-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of oxirane, also known as ethylene oxide, and features a unique structure that combines an epoxide group with a substituted phenyl ring and a methyl group. The presence of the propan-2-yl group further enhances its chemical properties, making it a valuable molecule in both academic research and industrial applications.
The molecular structure of 2-Methyl-2-[4-(Propan-2-Yl)Phenyl]Oxirane consists of a three-membered epoxide ring fused to a benzene ring, which is substituted at the para position with a propan-2-yl group and at the ortho position with a methyl group. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions and material synthesis processes.
Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, the epoxide group in CAS No. 58812-64-9 can undergo ring-opening polymerization under specific conditions, leading to the formation of thermosetting resins that exhibit excellent adhesion and durability.
In addition to its role in polymer synthesis, 2-Methyl-2-[4-(Propan-2-Yl)Phenyl]Oxirane has also been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with various bioactive molecules has made it a promising candidate for encapsulating drugs and controlling their release in targeted therapies. Recent advancements in nanotechnology have further expanded its applications in this domain, with researchers exploring its use as a component in biocompatible nanoparticles.
The synthesis of CAS No. 58812-64- has been optimized through various methods, including nucleophilic epoxidation and transition metal-catalyzed coupling reactions. These methods not only enhance the yield but also improve the purity of the compound, making it suitable for high-end applications in pharmaceuticals and advanced materials.
Moreover, the compound's stability under various environmental conditions has been extensively studied, revealing its resistance to hydrolysis and oxidation under normal storage conditions. This property makes it an ideal choice for long-term industrial applications where durability and shelf life are critical factors.
In conclusion, 2-Methyl-N-[4-(Propan--y)Phenyl]Oxirane, or CAS No. 58812-, stands as a testament to the ingenuity of modern chemistry. Its unique structure, combined with its versatile chemical properties, continues to drive innovation across multiple disciplines, from materials science to pharmaceuticals.
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